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Ganetespib Dosing in Xenograft Models

The table below summarizes the key parameters from established in vivo studies for easy comparison.

Ganetespib .
Cancer Model Vehicle Route Schedule Reference
Dose
NSCLC (H1975) 150 mg/kg 10/18 Intravenous (1V) Once weekly [1]
DRD
NSCLC (H1437) 50 mg/kg 10/18 Intravenous (1V) Once [1]
DRD
MET-driven 50 mg/kg 10/18 Intraperitoneal 3 times per week
Tumors DRD (IP) [2]
Various NSCLC 100 mg/kg 10/18 Intravenous (V) Once weekly [3]
DRD

Vehicle Formulation: The most commonly used vehicle is 10/18 DRD, which is 10% DMSO, 18%
Cremophor RH 40, and 3.6% to 3.8% dextrose in water [2] [1] [3].
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Detailed Experimental Protocol

Here is a consolidated workflow and methodology for conducting a ganetespib efficacy study in a mouse

xenograft model, synthesized from the cited research.
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(Start EXperimenD

Cell Culture and Preparation

'

Tumor Cell Implantation
(1e6 cells, subcutaneously)

Randomization
(When tumors reach ~150 mm?3)

Treatment Phase
(Administer ganetespib/vehicle)

(Monitor Tumors & Endpoints)

Tumor Measurement
(Twice weekly, calipers)
Volume Calculation
(Length x Width? x 0.5)

5
. Study Endpoints
(Data Analysm) QTumor growth inhibition, regressionD
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Key Methodological Details

¢ Animal and Housing: Studies use immunodeficient female mice (e.g., Nu/Nu or SCID), typically 6
weeks old, maintained in a pathogen-free environment [2] [1].
e Tumor Implantation: Cancer cells (e.g., 1 x 10° cells) are suspended in a suitable medium like PBS
and injected subcutaneously into the flank of the mice [2].
¢ Randomization and Initiation of Dosing: Animals are randomized into treatment and control groups
when the tumors become established and reach a target volume. The most commonly cited target
volume is approximately 100-150 mm? [2] [1].
e Tumor Monitoring and Analysis:
o Measurement: Tumor dimensions (length and width) are measured twice weekly using
calipers [1].
o Volume Calculation: Tumor volume is calculated using the formula: Volume (mm?3) = (Length
x Width?) x 0.5 [2].
o Assessment: Antitumor activity is evaluated by the degree of tumor growth inhibition (TGI) or
tumor regression compared to the vehicle control group.

Key Considerations for Researchers

¢ Dose Selection: The cited studies demonstrate a range of effective doses (50-150 mg/kg). A dose-
response study may be necessary to determine the optimal dose for your specific model.

e Combination Therapy: Ganetespib has shown promise in combination with other agents. For
example, when combined with docetaxel (10-15 mg/kg, 1V, weekly), it showed enhanced antitumor
activity in NSCLC models [1]. Synergy with the MET-inhibitor crizotinib has also been reported [2].

¢ Mechanistic Biomarkers: To confirm target engagement, you can analyze tumor lysates for the
degradation of HSP9O0 client proteins (e.g., ERBB2, MET, AKT, C-RAF) and induction of HSP70, a
hallmark of HSP90 inhibition [2] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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4. Ganetespib targets multiple levels of the receptor tyrosine ... [nature.com]

To cite this document: Smolecule. [ganetespib dosing schedule in vivo xenograft models]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b54787 7#ganetespib-dosing-

schedule-in-vivo-xenograft-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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